Cas no 834885-12-0 (2-(difluoromethoxy)naphthalen-1-ylmethanol)

• Product Name: 2-(difluoromethoxy)naphthalen-1-ylmethanol
• CAS No: 834885-12-0
• MF: C₁₂H₁₀F₂O₂
• MW: 224.203410625458
• MDL: MFCD12179722
• CID: 670737
• PubChem ID: 43394581
• Update Time: 2025-11-01

2-(difluoromethoxy)naphthalen-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanol, 2-(difluoromethoxy)-
• [2-(difluoromethoxy)naphthalen-1-yl]methanol
• SCHEMBL15564688
• 834885-12-0
• 2-(Difluoromethoxy)naphthalene-1-methanol
• DTXSID00655978
• (2-(difluoromethoxy)naphthalen-1-yl)methanol
• EN300-307621
• AKOS009115839
• 2-(difluoromethoxy)naphthalen-1-ylmethanol

• MDL： MFCD12179722
• Inchi： 1S/C12H10F2O2/c13-12(14)16-11-6-5-8-3-1-2-4-9(8)10(11)7-15/h1-6,12,15H,7H2
• InChI Key： QKKFOIJXDDMAIM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C2C=CC=CC2=C1CO)F

Computed Properties

• Exact Mass: 224.06488588g/mol
• Monoisotopic Mass: 224.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(difluoromethoxy)naphthalen-1-ylmethanol

2-(Difluoromethoxy)Naphthalen-1-Ylmethanol: A Comprehensive Overview

2-(Difluoromethoxy)Naphthalen-1-Ylmethanol, identified by the CAS Registry Number 834885-12-0, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a difluoromethoxy substituent and a hydroxymethyl group. The naphthalene moiety, a fused bicyclic aromatic system, contributes to the compound's stability and aromaticity, while the difluoromethoxy group introduces electronic and steric effects that influence its reactivity and biological activity.

The synthesis of 2-(Difluoromethoxy)Naphthalen-1-Ylmethanol typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and coupling processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

One of the most promising applications of 2-(Difluoromethoxy)Naphthalen-1-Ylmethanol lies in the field of drug discovery. The compound has shown potential as a lead molecule in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate specific cellular pathways and interact with key proteins makes it a valuable tool in medicinal chemistry. For instance, recent studies have demonstrated its capacity to inhibit certain kinase enzymes associated with tumor growth and metastasis.

In addition to its pharmaceutical applications, 2-(Difluoromethoxy)Naphthalen-1-Ylmethanol has been investigated for its role in materials science. The compound's electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Its ability to act as an electron donor or acceptor in molecular systems has been leveraged to design more efficient energy-conversion materials.

The environmental impact of 2-(Difluoromethoxy)Naphthalen-1-Ylmethanol has also been a subject of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications.

In conclusion, 2-(Difluoromethoxy)Naphthalen-1-Ylmethanol, with its unique chemical structure and versatile properties, represents a valuable compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis, functionality, and potential uses, solidifying its position as an important molecule in contemporary chemical science.